molecular formula C8H5ClF3N3 B8769397 6-Chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine

6-Chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine

Cat. No.: B8769397
M. Wt: 235.59 g/mol
InChI Key: ARYHLIQGTSZLHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine is a useful research compound. Its molecular formula is C8H5ClF3N3 and its molecular weight is 235.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H5ClF3N3

Molecular Weight

235.59 g/mol

IUPAC Name

6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine

InChI

InChI=1S/C8H5ClF3N3/c1-4-7(8(10,11)12)13-6-3-2-5(9)14-15(4)6/h2-3H,1H3

InChI Key

ARYHLIQGTSZLHK-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C2N1N=C(C=C2)Cl)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6-chloro-3-aminopyridazine x34 (3.16 g, 1 eq, 24.2 mmol) and 3-bromo-1,1,1-trifluorobutan-2-one (5 g, 1 eq, 24.4 mmol) in 1,2-dimethoxyethane (100 ml) is refluxed during 17 hours. After cooling to room temperature and filtration, the solvent is removed under reduced pressure and the crude mixture is purified by preparative chromatography on silicagel (CH2Cl2/MeOH/NH4OH: 98/2/0.2 (v/v/v)) leading to 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine x35.
Quantity
3.16 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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